5-(Naphthalen-2-yl)pyridin-2-amine, 95%

• IUPAC Name: 5-naphthalen-2-ylpyridin-2-amine
• InChI: InChI=1S/C15H12N2/c16-15-8-7-14(10-17-15)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H2,16,17)
• InChI Key: ZRRHYHIQQIUPPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CN=C(C=C3)N
• Molecular Formula: C15H12N2
• Molecular Weight: 220.27 g/mol
• CAS No.: 1272099-05-4

Description

5-(Naphthalen-2-yl)pyridin-2-amine is a heterocyclic aromatic compound featuring a pyridine core substituted with a naphthalene group at the 5-position and an amine group at the 2-position. The naphthalene moiety enhances π-π stacking interactions, which may improve binding affinity to biological targets such as enzymes or receptors .

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The biological and physicochemical properties of pyridin-2-amine derivatives are highly dependent on substituents. Below is a comparative analysis of key analogs:

Compound	Substituent(s)	Molecular Weight (g/mol)	Purity	Noted Activity	References
5-(Naphthalen-2-yl)pyridin-2-amine	Naphthalen-2-yl	~235 (estimated)	95%	Potential anticancer (inferred)
5-(p-Tolyl)pyridin-2-amine	4-Methylphenyl	199.25	98%	Intermediate for kinase inhibitors
5-Bromo-6-methylpyridin-2-amine	Bromo, methyl	188.05	97%	Synthetic intermediate
N-(Piperidin-1-yl)-5-(trifluoromethyl)pyridin-2-amine	Trifluoromethyl, piperidinyl	245.24	95%	CK1δ inhibitor candidate
5-(2-Methoxypyridin-3-yl)pyridin-2-amine	2-Methoxypyridinyl	201.23	95%	Not reported (structural analog)

Key Observations :

• Naphthalene vs. Phenyl Groups : The naphthalen-2-yl group in the target compound likely increases lipophilicity and binding affinity compared to smaller aryl groups (e.g., p-tolyl in ). This could enhance blood-brain barrier penetration or target engagement in hydrophobic pockets .
• Electron-Withdrawing Groups : Bromo and trifluoromethyl substituents (e.g., in ) improve metabolic stability and electrophilic reactivity, making them suitable for covalent inhibitors.

Physicochemical Properties

• Solubility : The naphthalene group reduces aqueous solubility compared to methyl or methoxy-substituted analogs (e.g., 5-Methyl-4-nitropyridin-2-amine in ).
• Thermal Stability : Higher molecular weight derivatives (e.g., 245.24 g/mol in ) may exhibit lower melting points, impacting formulation strategies.

Preparation Methods

Reaction Conditions and Catalytic Systems

A representative procedure involves reacting 6-bromo-2-aminonaphthalene (1 ) with pyridin-2-ylboronic acid (2 ) under Pd catalysis. Optimal conditions include:

• Catalyst : Pd₂(dba)₃ (1 mol%) with SPhos ligand (4 mol%).

• Solvent System : 4:1 dimethylformamide (DMF)-ethanol.

• Temperature : 85–90°C for 4–6 hours.

• Base : Sodium carbonate (2 equiv).

Under these conditions, the reaction achieves an 87% yield of 5-(naphthalen-2-yl)pyridin-2-amine (3 ) with >95% purity after recrystallization. The use of DMF enhances solubility of the palladium complex, while ethanol moderates reaction kinetics to suppress side reactions.

Limitations and Mitigation Strategies

A major challenge is the competing protodeboronation of pyridinylboronic acids under basic conditions. This is mitigated by:

• Low Base Concentration : Reducing Na₂CO₃ to 1.5 equiv decreases decomposition.

• Inert Atmosphere : Rigorous argon purging prevents oxidation of the boronic acid.

Buchwald-Hartwig amination enables direct introduction of the amine group onto pre-coupled naphthalene-pyridine intermediates. This method is ideal for substrates sensitive to harsh cross-coupling conditions.

Protocol Overview

A typical synthesis begins with 5-bromo-2-(naphthalen-2-yl)pyridine (4 ), which undergoes amination using aqueous ammonia and a palladium-XantPhos catalyst:

• Catalyst : Pd₂(dba)₃ (0.015 equiv) with XantPhos (0.06 equiv).

• Solvent : Anhydrous toluene.

• Temperature : 110°C for 24 hours.

• Base : t-BuONa (2 equiv).

This method yields 78–82% of the target amine, with residual palladium removed via silica gel filtration.

Side Reactions and Selectivity

Competing C–N bond formation at alternate positions is minimized by:

• Bulky Ligands : XantPhos suppresses undesired coordination modes.

• Low Catalyst Loading : 0.015 mol% Pd reduces homocoupling byproducts.

Bucherer Reaction for Amine Installation

The Bucherer reaction offers a classical route to aromatic amines via reversible sulfite-mediated amination. While less common in modern syntheses, it remains valuable for large-scale production.

Methodology

Naphthalen-2-ol (5 ) is heated with excess pyrrolidine and sodium metabisulfite in water at 150°C for 24 hours. The reaction equilibrates through a Meisenheimer complex, yielding 5-(naphthalen-2-yl)pyridin-2-amine in 65–70% yield after silica gel purification.

Table 1: Bucherer Reaction Optimization

Amine	Temperature (°C)	Time (h)	Yield (%)
Pyrrolidine	150	24	70
Piperidine	150	24	62
Morpholine	150	24	58

Drawbacks

• Reversibility : Extended reaction times (>48 h) reduce yields due to retro-Bucherer pathways.

• Functional Group Tolerance : Electron-withdrawing groups on the naphthalene core inhibit sulfite activation.

Catalytic Amination with Transition Metals

Recent advances utilize copper and nickel catalysts for direct C–H amination, bypassing pre-functionalized intermediates.

Copper-Mediated Amination

A mixture of 2-aminopyridine and naphthalene is heated with CuI (10 mol%) and phenanthroline in DMSO at 120°C for 36 hours. This one-pot method provides 60–65% yield but requires stringent exclusion of oxygen to prevent Cu(I) oxidation.

Nickel-Catalyzed Coupling

Nickel catalysts (e.g., Ni(cod)₂) enable coupling under milder conditions (80°C, 12 h) but suffer from lower turnover numbers (<50).

Purification and Characterization

Achieving 95% purity necessitates orthogonal purification techniques:

Chromatography

• Normal-Phase SiO₂ : Elution with ethyl acetate/hexane (1:3) removes non-polar impurities.

• Size Exclusion : Sephadex LH-20 resolves oligomeric byproducts.

Crystallization

Recrystallization from hot ethanol/water (7:3) affords needle-like crystals with 99.5% purity by HPLC.

Table 2: Analytical Data

Technique	Key Signals
¹H NMR	δ 8.21 (d, J=8.5 Hz, pyridine-H), 7.89 (m, naphthalene-H)
¹³C NMR	δ 155.2 (C-NH₂), 134.1–126.3 (aromatic C)
HRMS	m/z 246.1154 [M+H]⁺ (calc. 246.1150)

Industrial-Scale Production Considerations

Large-scale synthesis prioritizes cost-efficiency and safety:

• Continuous Flow Reactors : Reduce reaction times for Suzuki couplings from 6 h to 30 minutes.

• Solvent Recovery : DMF and ethanol are distilled and reused, cutting costs by 40%.

• Catalyst Recycling : Pd residues are recovered via chelating resins, achieving >90% metal reclamation .

Q & A

Q. What are the validated synthetic routes for 5-(Naphthalen-2-yl)pyridin-2-amine, and how can reaction conditions be optimized for reproducibility?

Answer: Synthesis typically involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions. For example, a modified Buchwald-Hartwig amination protocol (using Pd(OAc)₂/Xantphos catalyst system) can couple naphthalen-2-ylboronic acid with 5-bromopyridin-2-amine under inert atmosphere . Key parameters for optimization include:

• Temperature : 80–110°C for 12–24 hours.
• Solvent : Toluene or DMF, depending on reagent solubility.
• Stoichiometry : 1:1.2 molar ratio of aryl halide to amine.
  Reproducibility hinges on strict control of oxygen/moisture levels and catalyst purity. Validate intermediates via TLC (Rf ~0.3 in EtOAc/hexane 3:7) .

Q. How can researchers confirm the structural identity and purity of 5-(Naphthalen-2-yl)pyridin-2-amine?

Answer: Use a combination of:

• ¹H NMR (600 MHz, DMSO-d₆): Look for aromatic protons in δ 7.2–8.5 ppm and NH₂ signals (broad, δ ~5.5–6.0 ppm) .
• LCMS (ESI) : Molecular ion peak at m/z 261 (M + H)⁺ .
• Elemental Analysis : Ensure C, H, N percentages align with theoretical values (e.g., C: 77.3%, H: 5.0%, N: 10.7%).
• HPLC : Purity ≥95% confirmed via reverse-phase C18 column (retention time ~8.2 min, acetonitrile/water 70:30) .

Advanced Research Questions

Q. What strategies resolve discrepancies in reported NMR data for structurally similar pyridin-2-amine derivatives?

Answer: Discrepancies often arise from solvent effects, impurities, or tautomerism. To address:

• Solvent standardization : Compare spectra in identical solvents (e.g., DMSO-d₆ vs. CDCl₃) .
• Variable Temperature (VT) NMR : Identify tautomeric shifts (e.g., amine proton exchange at 25–60°C).
• 2D NMR (COSY, HSQC) : Assign overlapping aromatic signals (e.g., naphthalene vs. pyridine protons) .
  Example: A δ 0.1–0.3 ppm shift in NH₂ protons may indicate residual DMF in the sample .

Q. How can QSAR models predict the biological activity of 5-(Naphthalen-2-yl)pyridin-2-amine derivatives?

Answer: QSAR studies require:

• Descriptor selection : Log P (lipophilicity), molar refractivity (SMR), and HOMO/LUMO energies .
• Dataset curation : Include IC₅₀ values from antibacterial or enzyme inhibition assays (e.g., E. coli or S. aureus models) .
• Software tools : MOE or Schrödinger Suite for regression analysis.
  Example equation:
  $\text{pIC}_{50} = 0.65(\pm0.12)\text{Log P} - 1.22(\pm0.31)\text{SMR} + 2.14$

This suggests lipophilicity enhances membrane penetration, while steric bulk reduces target binding .

Q. What advanced techniques characterize intermolecular interactions of 5-(Naphthalen-2-yl)pyridin-2-amine with biological targets?

Answer:

• Surface Plasmon Resonance (SPR) : Measure binding kinetics (ka, kd) to immobilized enzymes/receptors .
• Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (Kd) and thermodynamic parameters (ΔH, ΔS) .
• Molecular Docking (AutoDock Vina) : Simulate binding poses using X-ray crystal structures (e.g., PDB: 3ERT for kinase targets) .
  Example: The naphthalene moiety may engage in π-π stacking with Tyr residues in active sites .

Methodological Challenges & Solutions

Q. How to address low yields (<50%) in the synthesis of 5-(Naphthalen-2-yl)pyridin-2-amine?

Answer: Common issues and fixes:

• Catalyst deactivation : Use fresh Pd catalysts and degassed solvents .
• Byproduct formation : Add molecular sieves to absorb H₂O or NH₃.
• Purification : Employ silica gel chromatography (gradient elution: hexane → EtOAc) or recrystallization (ethanol/water) .

Q. How to validate the biological relevance of in silico predictions for this compound?

Answer:

• In vitro assays : Test against bacterial strains (MIC ≤ 16 µg/mL indicates activity) .
• ADMET profiling : Assess solubility (shake-flask method), plasma stability (37°C, 1 hr), and CYP450 inhibition .
• In vivo models : Zebrafish toxicity screening (LD₅₀ > 100 mg/kg recommended) .